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Compound of Interest

Compound Name: 1,2-Diethylhydrazine

Cat. No.: B154525

For Immediate Reference: Essential Safety and Logistical Information for Laboratory
Professionals

This document provides critical operational and safety guidance for researchers, scientists, and
drug development professionals working with 1,2-Diethylhydrazine (CAS No. 1615-80-1).
Adherence to these procedures is paramount to ensure personal safety and the integrity of
your research. 1,2-Diethylhydrazine is a hazardous chemical, recognized as a potential
human carcinogen, and requires handling with extreme caution.

Quantitative Exposure and Hazard Data

For quick reference, the following table summarizes the key quantitative data related to
handling 1,2-Diethylhydrazine. Note that specific exposure limits for 1,2-Diethylhydrazine
have not been established, so the limits for the parent compound, Hydrazine, are provided as a
conservative guideline.
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Parameter Value Source
Workplace Exposure Limits (as
Hydrazine)
OSHA PEL (8-hr TWA) 1 ppm NJDOH[1]
NIOSH REL (2-hr ceiling) 0.03 ppm NJDOH[1]
ACGIH TLV (8-hr TWA) 0.01 ppm NJDOH[1]
Hazard Identification

Acute Toxicity (Oral, Dermal,

o Inhalation), Carcinogenicity,

GHS Hazard Classifications ) o o PubChem[2][3]

Skin Irritation, Eye Irritation,

Respiratory Irritation
EPA Hazardous Waste

U086 PubChem|[2]
Number
DOT Number UN 3293 NJDOH[1]

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural steps for the safe handling of 1,2-Diethylhydrazine, from

preparation to disposal.

Pre-Handling and Preparation

Training: All personnel must be trained on the hazards of 1,2-Diethylhydrazine, proper

handling and storage procedures, and emergency protocols.[1]

Designated Area: Conduct all work with 1,2-Diethylhydrazine in a designated area, such as

a chemical fume hood, to minimize exposure.

Engineering Controls: Ensure local exhaust ventilation or an enclosure is used at the site of

chemical release.[1]

Emergency Equipment: Verify that an eye wash fountain and emergency shower are

immediately accessible and in good working order.[1]
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e PPE Inspection: Before starting, inspect all personal protective equipment for integrity.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.

e Hand Protection: Wear protective gloves. The New Jersey Department of Health suggests
Butyl Rubber, Neoprene, Nitrile, or Polyvinyl Chloride as suitable materials.[1] For prolonged
or frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough
time >240 minutes) is recommended.[4]

» Respiratory Protection: At any exposure level, a MSHA/NIOSH-approved supplied-air
respirator with a full facepiece operated in a pressure-demand or other positive-pressure
mode should be used.[1]

o Eye Protection: Eye protection is included in the recommended respiratory protection.[1] If
not using a full-face respirator, chemical safety goggles in combination with a face shield are
required.

o Protective Clothing: Wear protective work clothing.[1] This should include a lab coat, long
pants, and closed-toe shoes. For operations with a higher risk of splash, disposable
coveralls (e.g., Tyvek) are recommended.

Handling and Experimental Procedures

» Avoid Contact: Avoid all personal contact, including inhalation.[4]
» Safe Practices: Do not eat, smoke, or drink in the designated handling area.[1]

o Storage: Store 1,2-Diethylhydrazine in tightly closed glass containers in a cool, well-
ventilated area, away from oxidizing agents and metals.[1]

Decontamination and Disposal

» Personal Decontamination: At the end of the work shift, wash any areas of the body that may
have come into contact with the chemical.[1]

o Equipment Decontamination: Decontaminate all equipment used in the procedure.
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Waste Disposal: 1,2-Diethylhydrazine must be disposed of as a hazardous waste.[1]
Collect all waste in sealed, properly labeled containers. Contact your institution's
environmental health and safety department for specific disposal recommendations,
following all local, state, and federal regulations.[1][4]

Emergency Response Plan

Immediate and correct response to an emergency is critical.

Spill Response

Evacuate: Evacuate all personnel not wearing protective equipment from the spill area.[1]
Isolate and Ventilate: Isolate the area and ensure it is well-ventilated.
Remove Ignition Sources: Eliminate all sources of ignition.[1]

Containment: Absorb the liquid with vermiculite, dry sand, earth, or a similar non-combustible
material.[1]

Collection: Place the absorbed material into sealed containers for hazardous waste disposal.

[1]

Final Cleaning: Ventilate and wash the area after the cleanup is complete.[1]

Personnel Exposure

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash or shower to remove the chemical.[1] Remove
contaminated clothing and wash the affected skin with soap and water.[1] Seek immediate
medical attention.

Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial
respiration. Transfer promptly to a medical facility.[1]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.
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Visual Workflow Guides

The following diagrams illustrate the logical flow for handling and emergency procedures.

Preparation

Training on Hazards

Designated Area Setup

Emergency Equipment Check

PPE Inspection

Execution
\4

Don PPE

Handle Chemical in Hood

Perform Experiment

Post-E§ 'ecution

Decontaminate Equipment

\

Segregate Hazardous Waste

Y

Personal Decontamination

Doff PPE

Contact EHS

Transport to Waste Area

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 1,2-Diethylhydrazine.
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Caption: Emergency Response Workflow for 1,2-Diethylhydrazine Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling 1,2-Diethylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154525#personal-protective-equipment-for-handling-
1-2-diethylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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